Cas no 1000930-72-2 ([1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid)
1000930-72-2 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid
CAS No:1000930-72-2
MF:C6H4N4O2
MW:164.121560096741
MDL:MFCD09702183
CID:4558490
PubChem ID:25323807
Update Time:2023-08-09
[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid
- Z1695670004
- [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid
-
- MDL: MFCD09702183
- Inchi: 1S/C6H4N4O2/c11-5(12)4-1-2-7-6-8-3-9-10(4)6/h1-3H,(H,11,12)
- InChI Key: XKPHOIBYGSRXTJ-UHFFFAOYSA-N
- SMILES: OC(C1=CC=NC2=NC=NN12)=O
Computed Properties
- Exact Mass: 164.033425g/mol
- Monoisotopic Mass: 164.033425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 164.12g/mol
- XLogP3: 0
- Topological Polar Surface Area: 80.4
[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T795943-10mg |
[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic Acid |
1000930-72-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T795943-50mg |
[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic Acid |
1000930-72-2 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T795943-100mg |
[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic Acid |
1000930-72-2 | 100mg |
$ 250.00 | 2022-06-02 | ||
| Enamine | EN300-28262-0.05g |
[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid |
1000930-72-2 | 95% | 0.05g |
$229.0 | 2023-09-09 | |
| Enamine | EN300-28262-0.1g |
[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid |
1000930-72-2 | 95% | 0.1g |
$342.0 | 2023-09-09 | |
| Enamine | EN300-28262-0.25g |
[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid |
1000930-72-2 | 95% | 0.25g |
$487.0 | 2023-09-09 | |
| Enamine | EN300-28262-0.5g |
[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid |
1000930-72-2 | 95% | 0.5g |
$768.0 | 2023-09-09 | |
| Enamine | EN300-28262-1.0g |
[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid |
1000930-72-2 | 95% | 1.0g |
$986.0 | 2023-07-06 | |
| Enamine | EN300-28262-2.5g |
[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid |
1000930-72-2 | 95% | 2.5g |
$1931.0 | 2023-09-09 | |
| Enamine | EN300-28262-5.0g |
[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid |
1000930-72-2 | 95% | 5.0g |
$2858.0 | 2023-07-06 |
[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1000930-72-2 ([1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid) Related Products
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